![molecular formula C16H17FN6O B2994206 8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one CAS No. 1326888-72-5](/img/structure/B2994206.png)
8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one
Description
The compound “8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The molecule also contains a [1,2,4]triazolo[4,3-a]pyrazine moiety .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several ring structures and functional groups. It includes a pyrrolidine ring, a [1,2,4]triazolo[4,3-a]pyrazine moiety, and a 2-fluorobenzyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, density, molecular formula, and molecular weight, can be found in chemical databases .Scientific Research Applications
Anticonvulsant Activity
Compounds with the 8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one structure have been synthesized and tested for their anticonvulsant activities. For instance, derivatives of this compound exhibited potent activity against maximal electroshock-induced seizures in rats, highlighting their potential as anticonvulsant agents. The 1,2,4-triazolo[4,3-a]pyrazine ring system, serving as a bioisostere of the purine ring, demonstrated a lower propensity to cause emesis, suggesting an improved safety profile for anticonvulsant therapy (Kelley et al., 1995).
Synthesis and Chemical Properties
Research has focused on the synthesis of derivatives and analogs of 8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one, exploring their chemical properties and potential applications. A method was developed for synthesizing 8-hydrazino derivatives based on pyridine ring recyclization, leading to the creation of new tricyclic heterocyclic systems. These compounds were evaluated for their antimicrobial and antitumor activities, contributing to the development of new therapeutic agents (Paronikyan et al., 2016).
Cardiovascular and Antihypertensive Activities
Studies have also explored the cardiovascular effects of related compounds, demonstrating their potential in treating cardiovascular diseases. For example, certain 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems were found to exhibit significant coronary vasodilating and antihypertensive activities. These findings suggest the possibility of developing new cardiovascular agents based on the chemical structure of 8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one (Sato et al., 1980).
properties
IUPAC Name |
8-[3-[(2-fluorophenyl)methylamino]pyrrolidin-1-yl]-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN6O/c17-13-4-2-1-3-11(13)9-19-12-5-7-22(10-12)14-15-20-21-16(24)23(15)8-6-18-14/h1-4,6,8,12,19H,5,7,9-10H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COISODANINFQQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NCC2=CC=CC=C2F)C3=NC=CN4C3=NNC4=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-{3-[(2-fluorobenzyl)amino]pyrrolidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-1,3-benzodioxole-5-carboxamide](/img/structure/B2994123.png)
![4-(azepan-1-ylsulfonyl)-N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)benzamide](/img/structure/B2994132.png)
![2-(1,3-dioxoisoindol-2-yl)-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide](/img/structure/B2994134.png)
